Cas no 885498-53-3 (Methyl 2-(1-amino-4,4-dimethylcyclohexyl)acetate hydrochloride)

Methyl 2-(1-amino-4,4-dimethylcyclohexyl)acetate hydrochloride is a cyclohexyl-based ester hydrochloride with a primary amine functionality. This compound is characterized by its sterically hindered cyclohexyl ring, which enhances stability and influences reactivity in synthetic applications. The presence of both the ester and amine groups makes it a versatile intermediate for pharmaceutical and organic synthesis, particularly in the preparation of bioactive molecules. The hydrochloride salt form improves solubility and handling in polar solvents. Its rigid, dimethyl-substituted cyclohexane structure may contribute to selective binding in medicinal chemistry applications. The product is typically utilized under controlled conditions due to its amine reactivity.

Methyl 2-(1-amino-4,4-dimethylcyclohexyl)acetate hydrochloride structure

885498-53-3 structure

Product Name:Methyl 2-(1-amino-4,4-dimethylcyclohexyl)acetate hydrochloride

CAS No:885498-53-3

MF:C₁₁H₂₂ClNO₂

MW:235.75088262558

CID:5560756

PubChem ID:165997419

Update Time:2025-10-22

Methyl 2-(1-amino-4,4-dimethylcyclohexyl)acetate hydrochloride Chemical and Physical Properties

Names and Identifiers

- methyl 2-(1-amino-4,4-dimethylcyclohexyl)acetate hydrochloride
- Z5809913084
- 885498-53-3
- EN300-37359114
- Methyl 2-(1-amino-4,4-dimethylcyclohexyl)acetate hydrochloride
- Inchi： 1S/C11H21NO2.ClH/c1-10(2)4-6-11(12,7-5-10)8-9(13)14-3;/h4-8,12H2,1-3H3;1H
- InChI Key： GRJWIHOHGKZPOM-UHFFFAOYSA-N
- SMILES： Cl.O(C)C(CC1(CCC(C)(C)CC1)N)=O

Computed Properties

Exact Mass: 235.1339066g/mol
Monoisotopic Mass: 235.1339066g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 213
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 52.3Å²

Methyl 2-(1-amino-4,4-dimethylcyclohexyl)acetate hydrochloride Pricemore >>

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